Prim-O-glucosylcimifugin
Prim-O-glucosylcimifugin
Brand Name:
Vulcanchem
CAS No.:
80681-45-4
VCID:
VC0192187
InChI:
InChI=1S/C22H28O11/c1-22(2,28)15-5-10-12(32-15)6-13-16(20(10)29-3)11(24)4-9(31-13)8-30-21-19(27)18(26)17(25)14(7-23)33-21/h4,6,14-15,17-19,21,23,25-28H,5,7-8H2,1-3H3/t14-,15+,17-,18+,19-,21-/m1/s1
SMILES:
Molecular Formula:
C22H28O11
Molecular Weight:
468.4 g/mol
Prim-O-glucosylcimifugin
CAS No.: 80681-45-4
Natural Products
VCID: VC0192187
Molecular Formula: C22H28O11
Molecular Weight: 468.4 g/mol
CAS No. | 80681-45-4 |
---|---|
Product Name | Prim-O-glucosylcimifugin |
Molecular Formula | C22H28O11 |
Molecular Weight | 468.4 g/mol |
IUPAC Name | (2S)-2-(2-hydroxypropan-2-yl)-4-methoxy-7-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-2,3-dihydrofuro[3,2-g]chromen-5-one |
Standard InChI | InChI=1S/C22H28O11/c1-22(2,28)15-5-10-12(32-15)6-13-16(20(10)29-3)11(24)4-9(31-13)8-30-21-19(27)18(26)17(25)14(7-23)33-21/h4,6,14-15,17-19,21,23,25-28H,5,7-8H2,1-3H3/t14-,15+,17-,18+,19-,21-/m1/s1 |
Standard InChIKey | XIUVHOSBSDYXRG-UVTAEQIVSA-N |
Isomeric SMILES | CC(C)([C@@H]1CC2=C(O1)C=C3C(=C2OC)C(=O)C=C(O3)CO[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O)O |
Canonical SMILES | CC(C)(C1CC2=C(O1)C=C3C(=C2OC)C(=O)C=C(O3)COC4C(C(C(C(O4)CO)O)O)O)O |
Synonyms | 7-[(b-D-Glucopyranosyloxy)methyl]-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-4-methoxy-,(2S)-5H-furo[3,2-g][1]benzopyran-5-one; Cimifugin b-D-glucopyranoside |
Reference | Chem. Pharm. Bull., 1981, 29, p2565 |
PubChem Compound | 14034912 |
Last Modified | Nov 11 2021 |
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